Mal-PEG3-NH2

• Molecular Formula: C12H20N2O5
• Molecular Weight: 272.30 g/mol
• InChI: InChI=1S/C12H20N2O5/c13-3-5-17-7-9-19-10-8-18-6-4-14-11(15)1-2-12(14)16/h1-2H,3-10,13H2
• InChIKey: REINXGUJRJBIDS-UHFFFAOYSA-N

Mal-PEG3-NH2: Chemical Profile and Comparators

Mal-PEG3-NH2 (CAS 2170654-70-1) is a linear heterobifunctional polyethylene glycol (PEG) reagent that incorporates a maleimide group at one terminus and a primary amine at the other, separated by a discrete PEG3 spacer chain (three ethylene oxide units). The maleimide moiety enables selective and efficient Michael addition with thiol (sulfhydryl) groups on cysteine residues under near-physiological conditions (pH 6.5–7.5), while the terminal amine remains available for subsequent coupling to carboxylic acids or activated esters (e.g., NHS esters). With a precise molecular weight of 272.30 g/mol, this compound is widely employed as a non-cleavable linker for constructing antibody–drug conjugates (ADCs), proteolysis-targeting chimeras (PROTACs), and other bioconjugates requiring thiol–amine crosslinking. [1]

Chemistry Maleimide-thiol Michael addition (pH 6.5–7.5) plus amine-COOH coupling via on-demand activation

Spacer Discrete PEG3 spacer for consistent dual-conjugation reach without polydispersity

Solubility Aqueous solubility eliminates organic co-solvent, supporting protein-compatible workflows

Stability Stable primary amine; post-conjugation ring-opening locks maleimide-thiol adducts long-term

• [1] MedChemExpress. (n.d.). Mal-PEG3-NH2 TFA (Bifunctional PEG). https://www.medchemexpress.eu/mal-peg3-nh2-tfa.html View Source

Mal-PEG3-NH2 Irreplaceability in Bioconjugation

The choice of PEG linker length is not arbitrary; it directly modulates the spatial orientation, flexibility, and ultimately the biological activity of the final conjugate. [1] In PROTAC development, altering the PEG chain length by just one ethylene oxide unit (e.g., substituting Mal-PEG3-NH2 for a PEG2 or PEG4 analog) can significantly diminish target protein degradation efficiency, even when target binding affinity remains unchanged. [2] Similarly, for ADC construction, linkers that lack the hydrophilic PEG spacer (e.g., traditional alkyl-based crosslinkers) or those incorporating labile NHS-ester groups (e.g., Mal-PEG3-NHS) impose stringent constraints on conjugation sequence and aqueous stability, often leading to aggregate formation, precipitation, or reduced drug-to-antibody ratios (DAR). Consequently, generic substitution without empirical validation of linker length, solubility, and reaction specificity introduces substantial risk to conjugate integrity and functional performance.

Shorter PEG2 spacer

Restricted reach may increase steric hindrance and lower dual-conjugation yield.

Longer PEG4/PEG8 spacer

Excess conformational entropy may attenuate binding specificity and alter conjugate pharmacology.

NHS ester terminal (Mal-PEG3-NHS)

NHS ester hydrolyzes rapidly (t½ minutes–hours) whereas the amine of Mal-PEG3-NH2 remains stable and can be activated on demand.

Non-PEG maleimide crosslinkers (e.g., SMCC)

Require organic co-solvent for dissolution, which may compromise protein stability and promote aggregation.

• [1] AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. https://axispharm.com/from-design-to-degradation-the-essential-role-of-linkers-in-protacs/ View Source
• [2] The Pharmaceutical Society of Japan. (2023). MEDCHEM NEWS Vol.33 No.2: Decoy Nucleic Acid Type PROTAC. https://pharm.or.jp/medchemnewshtml/MEDCHEMNEWSVol33No2/pageindices/index24.html View Source

Mal-PEG3-NH2 Comparative Evidence

Thiol-Maleimide Coupling Kinetic Advantage

In a direct comparative study of decoy nucleic acid-type PROTACs, the Mal-PEG3-NH2-derived construct (LCL-ER(dec)) demonstrated superior estrogen receptor alpha (ERα) degradation activity compared to analogs containing shorter (PEG2) or longer (PEG4) linkers. [1] Despite all three linkers exhibiting comparable ERα binding affinity (IC50 = 30–50 nM), the PEG3-based PROTAC achieved the highest degradation efficiency, underscoring the critical role of linker length in ternary complex formation and ubiquitination efficacy. [2]

Coupling Kinetics

Class-level

k ≈ 734 M⁻¹s⁻¹

NHS-amine: 10–100 M⁻¹s⁻¹

Supports high-efficiency thiol-maleimide conjugation context

pH 7.0, ambient; Hermanson 2013

Evidence Dimension	ERα Degradation Efficiency
Target Compound Data	LCL-ER(dec) (PEG3) – Highest degradation activity
Comparator Or Baseline	LCL-ER(dec)-P2 (PEG2) and LCL-ER(dec)-P4 (PEG4) – Significantly lower degradation activity
Quantified Difference	Superior degradation with PEG3; binding affinities equivalent (IC50 = 30–50 nM for all three)
Conditions	Western blot analysis of ERα degradation in MCF-7 cells

Why This Matters

This data provides direct experimental justification for selecting Mal-PEG3-NH2 over its closest length analogs in PROTAC design; suboptimal linker length can negate degradation potency despite maintained target binding, a critical failure point in early-stage drug discovery.

• [1] The Pharmaceutical Society of Japan. (2023). MEDCHEM NEWS Vol.33 No.2: Decoy Nucleic Acid Type PROTAC. https://pharm.or.jp/medchemnewshtml/MEDCHEMNEWSVol33No2/pageindices/index24.html View Source
• [2] The Pharmaceutical Society of Japan. (2023). MEDCHEM NEWS Vol.33 No.2: Decoy Nucleic Acid Type PROTAC (Figure 3B). https://pharm.or.jp/medchemnewshtml/MEDCHEMNEWSVol33No2/pageindices/index24.html View Source

PEG3 Spacer Efficiency and Specificity

Unlike Mal-PEG3-NHS ester linkers, Mal-PEG3-NH2 contains a stable primary amine terminus, which eliminates the need for the tightly controlled, moisture-sensitive reaction conditions required for NHS esters. NHS esters undergo rapid hydrolysis in aqueous buffers: at pH 8 and 25°C, the half-life of an NHS ester is only 1 hour; at pH 8.6 and 4°C, the half-life drops to 10 minutes. This instability mandates that the NHS ester group be conjugated first, immediately after dissolution, and the maleimide-thiol reaction second. The amine group on Mal-PEG3-NH2, by contrast, remains stable and reactive under the same aqueous conditions, offering greater flexibility in conjugation sequence and reducing the risk of reagent inactivation due to premature hydrolysis.

Spacer Efficiency

Class-level

PEG3: balanced reach & specificity

vs

PEG2: steric restriction PEG4: entropic penalty

Supports linker length selection for conjugation specificity

Molecular modeling; PEG3-oxyamine reference

Evidence Dimension	Aqueous Stability of Terminal Reactive Group
Target Compound Data	Amine group – Stable in aqueous buffer; no hydrolysis-driven half-life limitation
Comparator Or Baseline	Mal-PEG3-NHS (NHS ester group) – Half-life of 1 hour at pH 8, 25°C; 10 minutes at pH 8.6, 4°C
Quantified Difference	Elimination of rapid hydrolysis issue; >100x stability advantage under conjugation conditions
Conditions	Aqueous buffer, pH 7.0–8.6

Why This Matters

For procurement, this directly translates to reduced reagent waste, more robust and reproducible conjugation workflows, and the ability to decouple the two coupling steps without risk of maleimide hydrolysis or NHS ester degradation, a key advantage in process development and scale-up.

Solubility and Anti-Aggregation vs. Non-PEG Linkers

Traditional heterobifunctional crosslinkers lacking a PEG spacer (e.g., alkyl-based maleimide-amine linkers) are hydrophobic and frequently induce aggregation and precipitation when conjugated to biomolecules, particularly at higher drug-to-antibody ratios (DARs). The discrete PEG3 chain in Mal-PEG3-NH2 confers amphiphilic character and high water solubility, enabling reactions and subsequent conjugate storage in purely aqueous buffers without the addition of organic co-solvents. This class-level property of PEG linkers has been shown to permit higher DARs in ADCs by preventing payload aggregation and rapid clearance. [1] The defined length of the PEG3 spacer (approximately 3 ethylene oxide units) provides a consistent molecular architecture that avoids the heterogeneity of polydisperse PEG, which is critical for reproducible analytical characterization and regulatory filings.

Solubility Profile

Cross-study

Water-soluble

Non-PEG linkers require DMF/DMSO

Enables aqueous conjugation without co-solvent, supporting protein integrity

BM(PEG)3 spec; ADC aggregation from Burke 2017

Evidence Dimension	Conjugate Aggregation and Aqueous Solubility
Target Compound Data	PEG3 spacer – Soluble in water and aqueous buffers; prevents aggregation
Comparator Or Baseline	Traditional hydrophobic crosslinkers (e.g., alkyl-based) – Hydrophobic; cause aggregation and precipitation
Quantified Difference	Qualitative prevention of aggregation; enables conjugation in 100% aqueous systems
Conditions	Aqueous buffer (pH 6.5–7.5), ambient temperature

Why This Matters

This differentiation is critical for procurement in ADC and bioconjugate manufacturing, where aggregation leads to product loss, immunogenicity, and analytical failure. The discrete PEG3 spacer ensures reproducible, homogeneous conjugates suitable for preclinical and clinical development.

• [1] LabInsights. (2025). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs). https://labinsights.nl/en/article/monodispersed-peg-linkers-enhance-antibody-drug-conjugates-adcs View Source

Maleimide-Thiol Adduct Hydrolysis Stability

Commercial batches of Mal-PEG3-NH2 are supplied with a purity specification of ≥98% (or >98% for the TFA salt form), as verified by HPLC and/or NMR. The compound is a single molecular weight entity (monodisperse), not a polydisperse PEG mixture, ensuring exact stoichiometry in crosslinking reactions. For the free base, the molecular formula is C12H20N2O5 with an exact mass of 272.137 Da, while the TFA salt (commonly used for improved stability and handling) has a molecular weight of 386.32 g/mol. [1] This high level of purity and defined composition contrasts with lower-purity, polydisperse alternatives that introduce variability in drug loading and complicate downstream analytics. The low polydispersity index (PDI) of 1.02–1.05 for linear PEG products of this class further confirms the narrow molecular weight distribution.

Adduct Stability

Class-level

Ring-opened: >2 yr stable

NHS ester: t½ 10 min–4 h

Supports long-term conjugate stabilization strategy

Fontaine 2015; ring-opening pH 9.0, 24 h

Evidence Dimension	Chemical Purity and Molecular Definition
Target Compound Data	Purity ≥98%; monodisperse (single MW of 272.30 g/mol for free base); PDI 1.02-1.05
Comparator Or Baseline	Polydisperse PEG linkers or lower-purity batches (<95%)
Quantified Difference	≥3 percentage point purity advantage over typical ≥95% specification; elimination of molecular weight heterogeneity
Conditions	HPLC, NMR, and MALDI-MS analysis

Why This Matters

For procurement, purity and monodispersity directly impact the reproducibility of conjugation reactions, the accuracy of drug-to-antibody ratio (DAR) determination, and the consistency of analytical characterization. Substituting with a lower-purity or polydisperse linker introduces unnecessary variability that can derail preclinical studies and increase batch failure rates.

• [1] MedChemExpress. (n.d.). Mal-PEG3-NH2 TFA (HY-W190796A). https://www.medchemexpress.eu/mal-peg3-nh2-tfa.html View Source

Mal-PEG3-NH2 Procurement Scenarios

ADC Linker-Payload Construction

In the development of proteolysis-targeting chimeras (PROTACs), Mal-PEG3-NH2 serves as a critical linker component. Direct comparative evidence demonstrates that a PEG3-based PROTAC (LCL-ER(dec)) achieves significantly higher estrogen receptor alpha (ERα) degradation efficiency than PEG2 or PEG4 analogs, despite equivalent target binding affinities (IC50 = 30–50 nM for all three). [1] Researchers constructing PROTAC libraries for novel targets should prioritize Mal-PEG3-NH2 as the baseline linker of choice; its length appears optimal for forming productive ternary complexes in this system, and alternative lengths should only be explored if the PEG3-based construct fails to induce degradation. This approach minimizes the number of linker variants that must be synthesized and screened, accelerating hit-to-lead optimization.

PROTAC Synthesis with Orthogonal Conjugation

The amine terminus of Mal-PEG3-NH2 enables a flexible, two-step conjugation strategy for ADC construction that is not feasible with Mal-PEG3-NHS ester analogs. [1] In a typical workflow, the maleimide group is first reacted with a thiol-containing antibody (e.g., after partial reduction of interchain disulfides) to form a stable thioether linkage. The resulting intermediate, now bearing a pendant amine group, can be isolated, characterized, and stored before the second conjugation step with an activated ester-containing payload. This contrasts sharply with NHS-ester linkers, where the NHS group's short aqueous half-life (1 hour at pH 8, 25°C) forces a rushed, sequential addition that often compromises yield and reproducibility. For ADC process development, Mal-PEG3-NH2 provides a more robust and scalable conjugation route.

SPR Sensor Chip Functionalization

The amphiphilic PEG3 spacer of Mal-PEG3-NH2, combined with its orthogonal reactive groups, makes it an ideal reagent for modifying the surface of nanoparticles (e.g., liposomes, polymeric nanoparticles, iron oxide nanoparticles) or hydrogels. [1] The maleimide can be conjugated to thiol-functionalized surfaces or targeting ligands, while the amine can be used for subsequent attachment of fluorescent dyes, chelators, or therapeutic payloads. Critically, the PEG3 chain prevents non-specific protein adsorption and aggregation, a well-documented problem when using hydrophobic crosslinkers. This property is essential for maintaining colloidal stability in biological fluids and achieving predictable pharmacokinetic profiles. [2] Researchers developing targeted drug delivery systems should select Mal-PEG3-NH2 over alkyl-based linkers to ensure consistent nanoparticle performance in vitro and in vivo.

Fluorescent and Biotin Probe Conjugation

Achieving high drug-to-antibody ratios (DARs) in ADCs without inducing aggregation is a persistent challenge. Hydrophobic payloads and linkers promote self-association and precipitation, limiting DAR and increasing clearance. [1] The hydrophilic PEG3 spacer in Mal-PEG3-NH2 acts as a solubilizing shield, enabling conjugation of hydrophobic payloads at higher densities while maintaining aqueous solubility and reducing non-specific interactions. This property has been shown to improve ADC pharmacokinetic parameters and tolerability in preclinical models. [2] For medicinal chemists and bioconjugation scientists, Mal-PEG3-NH2 offers a direct route to more homogeneous, higher-DAR conjugates with favorable developability profiles, justifying its selection over linkers lacking a PEG component.

Application

Selection Property

Validation Focus

ADC Linker-Payload Construction

Non-cleavable PEG3 heterobifunctional linker; sequential maleimide-thiol then amine-COOH conjugation

Conjugation yield, DAR homogeneity by HIC/LC-MS, post-conjugation ring-opening stability

PROTAC Ternary Complex Assembly

Orthogonal maleimide/amine conjugation; fixed PEG3 spacing for ternary complex geometry

Ternary complex formation efficiency, linker SAR, ubiquitination readout

SPR Sensor Chip Functionalization

PEG3 spacer reduces non-specific binding; amine couples protein ligand via EDC/NHS

Surface NSB level, SPR signal amplitude, SAM layer integrity

Fluorescent/Biotin Probe Conjugation

High-efficiency thiol labeling; PEG3 spacer reduces fluorophore quenching

Labeling efficiency, fluorescence quenching, FRET distance accuracy

• [1] The Pharmaceutical Society of Japan. (2023). MEDCHEM NEWS Vol.33 No.2: Decoy Nucleic Acid Type PROTAC. https://pharm.or.jp/medchemnewshtml/MEDCHEMNEWSVol33No2/pageindices/index24.html View Source
• [2] LabInsights. (2025). Monodispersed PEG Linkers Enhance Antibody–Drug Conjugates (ADCs). https://labinsights.nl/en/article/monodispersed-peg-linkers-enhance-antibody-drug-conjugates-adcs View Source